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Compound of Interest

Compound Name: Creosol

Cat. No.: B1669609 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of creosol in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling creosol or its waste, consult the specific Safety Data Sheet (SDS). Personnel

must wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, a face shield, and a lab coat.[1] All work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1][2]

Key Hazards:

Harmful if swallowed[2].

Causes severe skin burns and eye damage[3].

Very toxic to aquatic life with long-lasting effects[2].

Hazardous Waste Determination
Under the Resource Conservation and Recovery Act (RCRA), the waste generator is

responsible for determining if a chemical waste is hazardous.[1][4] Creosol and cresylic acid,
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when used as solvents, are specifically listed as hazardous waste by the U.S. Environmental

Protection Agency (EPA).

EPA Hazardous Waste Code F004: This code applies to spent non-halogenated solvents,

including cresols and cresylic acid, and mixtures containing 10% or more of these solvents

before use[5].

Therefore, most creosol-containing waste from laboratory processes will be classified as

hazardous and must be managed accordingly.

Step-by-Step Disposal Protocol
The fundamental principle for managing laboratory waste is to have a disposal plan in place

before any procedure begins.[6]

Step 1: Segregation and Collection
Proper segregation is crucial to prevent dangerous chemical reactions and to ensure proper

disposal.

Do Not Mix: Never mix creosol waste with other waste streams, especially incompatible

materials like strong acids, bases, or oxidizing agents[1][2].

Designated Containers: Collect creosol waste in designated, chemically compatible, and

leak-proof containers[1][7].

Separate Waste Forms:

Liquid Waste: Use a dedicated container for liquid creosol or solutions containing

creosol.

Solid Waste: Collect contaminated lab supplies (e.g., gloves, absorbent pads, weigh

boats) in a separate, clearly labeled container for solid hazardous waste[1].

Step 2: Labeling
Accurate labeling is a critical regulatory requirement for tracking and safe handling.
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All containers must be clearly labeled with the words "Hazardous Waste"[1].

The label must include the full chemical name: "Creosol" or "Cresylic Acid"[1].

List all chemical constituents of the waste, including water.

Clearly indicate the associated hazards (e.g., "Toxic," "Corrosive")[1].

Ensure the EPA hazardous waste code (e.g., F004) is on the label.

Step 3: Storage
Waste must be stored safely pending pickup by a licensed disposal service.

Secure Area: Store sealed waste containers in a designated and secure satellite

accumulation area or a central hazardous waste storage facility[1].

Ventilation: The storage area must be cool and well-ventilated[2][7].

Locked Storage: Containers should be stored in a locked cabinet or facility to prevent

unauthorized access[3][7][8].

Secondary Containment: It is best practice to use secondary containment to capture any

potential leaks.

Step 4: Disposal
Creosol waste must not be disposed of down the drain or in regular trash.[2][7]

Licensed Contractor: Arrange for disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company[2][7].

Recommended Method: High-temperature incineration at a permitted hazardous waste

facility is the recommended disposal method for creosol, as it ensures complete destruction

of the compound[1].

Accidental Spill Response
In the event of a creosol spill, immediate and safe cleanup is necessary.
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Ensure Safety: Evacuate non-essential personnel from the area. Wear full PPE, including

respiratory protection if vapors are significant.

Prevent Spread: Prevent the spill from entering drains or waterways[2].

Absorb Spill: Cover the spill with a non-combustible, inert absorbent material such as

diatomite, sand, or a universal binder[2].

Collect Waste: Carefully collect the absorbed material and contaminated debris using non-

sparking tools. Place the waste into a designated hazardous waste container[7].

Decontaminate: Clean the spill area thoroughly.

Dispose: Label and manage the spill cleanup waste as hazardous, following the procedures

outlined above.

Data Summary: Creosol Disposal Profile
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Parameter Information Source(s)

Chemical Name
Creosol, Cresylic Acid,

Methylphenol
[2],[7]

CAS Number
95-48-7 (o-cresol), 108-39-4

(m-cresol), 106-44-5 (p-cresol)
[8]

Primary Hazards

Harmful if swallowed, Causes

severe skin burns, Toxic to

aquatic life

[2],[3]

RCRA Status
Typically a Listed Hazardous

Waste
[5]

EPA Waste Code F004 (when a spent solvent) [5]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[2]

Recommended Disposal
Incineration via a licensed

hazardous waste facility
[1]

Spill Cleanup

Absorb with inert material;

collect in a hazardous waste

container

[2]

Visual Workflow: Creosol Disposal Logic
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Caption: A workflow diagram for the proper disposal of creosol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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